2,4-Dichloro-5-((trimethylsilyl)ethynyl)pyrimidine

• Molecular Formula: C9H10Cl2N2Si
• Molecular Weight: 245.18 g/mol
• IUPAC Name: 2-(2,4-dichloropyrimidin-5-yl)ethynyl-trimethylsilane
• InChI: InChI=1S/C9H10Cl2N2Si/c1-14(2,3)5-4-7-6-12-9(11)13-8(7)10/h6H,1-3H3
• InChI Key: LNLSIPRZSVZQNG-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C#CC1=CN=C(N=C1Cl)Cl

Description

2,4-Dichloro-5-((trimethylsilyl)ethynyl)pyrimidine is a useful research compound. Its molecular formula is C9H10Cl2N2Si and its molecular weight is 245.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

66.55 g of 2,4-dichloro-5-iodo-pyrimidine is stirred for three hous in 1.2 litres of absolute THF with 70 ml of triethylamine, 4.9 g of palladium chloride, 13.3 g of triphenylphosphine, 4 g of copper iodide and 39.3 ml of trimethylsilylacetylene at 40° C. After the reaction has ended the solvent is eliminated in vacuo and the dark red oil remaining is subjected to fractional distillation. The product is distilled over at 0.01 Torr and 100° C.

Synthesis routes and methods II

Procedure details

Under nitrogen atmosphere, a mixture of 2,4-dichloro-5-iodopyrimidine (2.0 g, 7.3 mmol, 1.0 eq), Pd(PPh3)2Cl2 (256 mg, 0.37 mmol, 0.05 eq), CuI (139 mg, 0.73 mmol, 0.1 eq) Et3N (2.2 g, 21.9 mmol, 3.0 eq) and ethynyltrimethylsilane (1.4 g, 14.6 mmol, 1.2 eq) in THF (20 ml) was stirred at 35° C. for 4 h. The mixture was filtered and concentrated. The residue was purified by silica gel column chromatography (PE/EtOAc=200:1) to give compound 2,4-dichloro-5-((trimethylsilyl)ethynyl)pyrimidine (1.0 g, 56%).